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Compound of Interest

Compound Name: L162389

Cat. No.: B15572658 Get Quote

Creating detailed application notes and protocols for the chemical probe L162389 is not

possible at this time as public scientific literature does not identify a specific, unique protein

target for a compound with this identifier.

Initial research indicates that "L162389" is not a widely recognized chemical probe with a

single, well-defined protein target. Searches for this identifier do not yield a specific

biomolecule that it is designed to interact with. One study references a class of hydrazone

compounds with antitumor properties that inhibit multiple enzymes involved in DNA and RNA

synthesis, such as PRPP-amido transferase, IMP dehydrogenase, and dihydrofolate reductase,

and may also interact directly with DNA.[1] However, L162389 is not explicitly named as a

selective probe for any single one of these proteins.

Due to this lack of a specific protein target, the development of detailed application notes,

experimental protocols, data tables, and signaling pathway diagrams as requested cannot be

accurately completed. The core requirement of a defined protein target is necessary to provide

meaningful and valid scientific protocols.

For a comprehensive response to be generated, a more specific chemical probe with a known

protein target or a clearly identified protein of interest is required.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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